Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

benzyl salicylate regulatory compliance IFRA
standards

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Benzyl Salicylate

Cat. No.: S575978

Current Standards and Safe Use Limits

The tables below summarize the core quantitative data from the IFRA Standards and the SCCS opinion for

your formulations.

Table 1: Maximum Use Concentrations based on IFRA 51st Amendment (by Product Category) [1] [2]

IFRA Maximum Concentration in Finished
Product Example

Category Product (%)

1 Lip Products Not suitable

2 Deodorants, Antiperspirants 0.39%

3 Eye Products, Facial Masks 0.50% - 1.00%

4 Fine Fragrance, Eau de Toilette, Fragranced  7.30%
Creams

5A, 5B, 5C Body Lotions, Facial Creams, Hand Creams  1.00%

5D Baby Creams, Lotions, Oils 0.50%
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IFRA
Category

7A, 7B

10A, 11A,
11B

Product Example

Hair Dyes (rinse-off & leave-on), Hair
Sprays

Shampoo, Shower Gel, Soap (rinse-off)

Household Cleaners, Feminine Hygiene
Products, Tissues

Maximum Concentration in Finished
Product (%)

1.00%

2.50%

0.50% - 2.50%

Table 2: Key Safety and Regulatory Classifications [3] [4] [2]

Aspect Classification | Status Details / Rationale
Endocrine No evidence of effects SCCS notes indications for a mode of
Disruption action, but no evidence of resulting

Allergen Status

GHS Hazard
Classification

Declarable

Skin sensitization, Eye irritation,
Hazardous to aquatic environment

endocrine effects. [4]

Must be labeled on ingredient lists if
>0.001% in leave-on or 20.01% in rinse-off
products. [3] [2]

Classified as H317, H319, H411, H412. [2]

Experimental Protocols for Compliance Verification

Here are methodologies to address key compliance checkpoints in your workflow.

Protocol 1: Verifying Product Category and Concentration

This workflow ensures your formulation aligns with IFRA standards.
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(Start: New Product FormulatiorD

1. Determine correct IFRA Category
based on product type and use

2. Identify maximum allowed concentration
for Benzyl Salicylate from IFRA Tables

3. Calculate concentration of Benzyl Salicylate
in the final product

;

El. Verify calculated concentratimg

is < maximum allowed limit

Yes No

Compliant Formulation Non-Compliant - Reformulate

Click to download full resolution via product page

Procedure:

e Categorize Product: Determine the correct IFRA category (1-12) for your product based on its
application area and rinse-off/leave-on nature. Refer to the full IFRA Standards Library for definitive
category definitions [5].

¢ Identify Limit: Using tables like Table 1 above, find the maximum allowed concentration for Benzyl
Salicylate in your product's category.

e Calculate Concentration: Accurately calculate the percentage of Benzyl Salicylate in your final
formulated product.

¢ Verify Compliance: Confirm your calculated concentration is at or below the identified maximum
limit.
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Protocol 2: Assessing Endocrine Disruption Potential

While the SCCS has found no evidence of endocrine effects, researchers should be aware of the assessment

framework [4].

Assessment Workflow:

Follow-up in vivo studies
show no evidence of
adverse endocrine effects

SCCS Conclusion: Safe for use
within established limits

In vitro data indicates
estrogenic mode of action

Click to download full resolution via product page

Key Considerations:

e Existing Data: The SCCS assessment noted that while some in vitro data (e.g., activation of the
human estrogen receptor alpha) suggested a potential for endocrine activity, this was not confirmed in
follow-up in vivo studies [4].

e Current Conclusion: Based on the totality of evidence, the SCCS did not find proof of adverse
endocrine effects and considered Benzyl Salicylate safe at the evaluated concentrations [4].

¢ Research Focus: For new drug development, this indicates the compound has been scrutinized, but
standard endocrine disruption screening protocols may still be a prudent part of your safety
pharmacology assessment.

Frequently Asked Questions (FAQSs)

Q1: Is Benzyl Salicylate being banned in the EU? No, Benzyl Salicylate is not being banned. The EU is,
however, considering "further restrictions" as part of a broader regulatory update expected to be adopted in
2026 [6]. This is distinct from a full prohibition and likely relates to concentration limits or labeling. The

substance has recently been deemed safe for use by the SCCS under specific conditions [4].

Q2: What is the key difference between IFRA Standards and EU Regulation?

¢ IFRA Standards: Industry-led, globally recognized guidelines for the safe use of fragrance
ingredients. Compliance is mandatory for IFRA members [5].

¢ EU Cosmetics Regulation (EC 1223/2009): Legally binding legislation in all EU member states. It
has its own lists of banned and restricted substances, which may reference or align with IFRA
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standards but carry the force of law [7] [6].
Q3: What are the main allergenic and environmental hazards?

¢ Allergenicity: Benzyl Salicylate is a recognized skin sensitizer (H317). It must be declared on
ingredient lists in the EU above certain thresholds [2].

e Environmental Toxicity: It is classified as toxic to aquatic life with long-lasting effects (H411) [2].
Environmental fate should be a consideration in your overall risk assessment.

Q4: What are common formulation challenges and solutions?

¢ Challenge: Its floral-balsamic scent can interfere with intended fragrance profiles [1] [3].

e Solution: Use at lower concentrations and balance with complementary fragrance components.

¢ Challenge: It is a known allergen, requiring strict concentration control [3] [2].

e Solution: Meticulously verify final product concentration against IFRA and regulatory limits. Ensure
proper labeling.

e Challenge: It has limited stability in high-temperature processes [3].

e Solution: Store in airtight, opaque containers away from heat and light to prevent degradation.

Key Takeaways for Researchers

e Current Standards are Clear: Adhere to the IFRA 51st Amendment category limits and the SCCS
preliminary opinion (SCCS/1656/23), which confirms safety up to 7.3% in fine fragrances [1] [4] [2]

¢ Vigilance on Allergenicity: Classified as a skin sensitizer, manage this risk through strict
concentration control and compliant labeling [2]

e Monitor Regulatory Evolution: While currently deemed safe, the EU has ongoing assessments for
salicylate esters and may introduce further restrictions in the future [7] [6]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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